Cas no 104909-66-2 (Ethyl 5-Amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-Amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 104909-66-2
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 4408371
• PubChem ID: 24253020
• Update Time: 2025-10-22

Ethyl 5-Amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(4-methyl-2-pyridinyl)-, ethyl ester
• Ethyl 5-Amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate
• ethyl 5-amino-1-(4-methylpyridin-2-yl)pyrazole-4-carboxylate
• CHEMBL3457547
• AKOS011003314
• SCHEMBL10524823
• 104909-66-2
• CS-0222079
• EN300-110254
• EEA90966
• ethyl5-amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate
• Z854061738
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(4-methyl-2-pyridinyl)-, ethylester

• Inchi： 1S/C12H14N4O2/c1-3-18-12(17)9-7-15-16(11(9)13)10-6-8(2)4-5-14-10/h4-7H,3,13H2,1-2H3
• InChI Key： DSCCSTAVKURCLB-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(C)=C2)C(N)=C(C(OCC)=O)C=N1

Computed Properties

• Exact Mass: 246.11167570Da
• Monoisotopic Mass: 246.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83Ų

Ethyl 5-Amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 5-Amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate

Ethyl 5-Amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate: A Comprehensive Overview

Ethyl 5-Amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate, also known by its CAS number 104909-66-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrazole, a five-membered heterocyclic ring containing two nitrogen atoms. The structure of this compound includes an ethyl ester group, an amino group at the 5-position, and a 4-methylpyridin-2-yl substituent attached to the pyrazole ring. These structural features contribute to its unique chemical properties and potential applications in drug discovery and development.

The synthesis of Ethyl 5-Amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. This approach has been particularly effective in forming the pyrazole ring and attaching the substituents in a controlled manner.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Pyrazole derivatives are known for their ability to interact with various biological targets, including enzymes and receptors. Ethyl 5-Amino... has shown activity in preliminary assays targeting kinases and other enzymes involved in disease pathways. For example, recent research has demonstrated its inhibitory effects on certain protein kinases associated with cancer progression.

In addition to its pharmacological potential, Ethyl 5-Amino... has also been studied for its properties in materials science. The compound's ability to form stable coordination complexes with metal ions makes it a candidate for applications in catalysis and sensor technology. Researchers have investigated its coordination behavior with transition metals such as copper and zinc, revealing insights into its electronic structure and reactivity.

The stability and solubility of Ethyl 5-Amino... are critical factors influencing its suitability for various applications. Studies have shown that the compound exhibits good solubility in organic solvents, which facilitates its use in organic reactions and formulations. However, its stability under different conditions, such as thermal or photolytic degradation, requires further investigation to ensure its reliability in practical applications.

From an environmental perspective, understanding the biodegradation and toxicity profiles of Ethyl 5-Amino... is essential for responsible use. Recent eco-toxicological studies have assessed its impact on aquatic organisms, providing valuable data for risk assessment and regulatory compliance. These studies highlight the need for sustainable practices in the synthesis and disposal of such compounds.

In conclusion, Ethyl 5-Amino... (CAS No: 104909-66-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in drug discovery, materials science, and beyond. Continued research into its properties will undoubtedly unlock new opportunities for leveraging this compound's potential.